Cas no 431882-36-9 (5-ethoxy-2-[(2-phenylethyl)sulfanyl]-1H-1,3-benzodiazole)

• Product Name: 5-ethoxy-2-[(2-phenylethyl)sulfanyl]-1H-1,3-benzodiazole
• CAS No: 431882-36-9
• MF: C₁₇H₁₈N₂OS
• MW: 298.402622699738
• CID: 5839932
• PubChem ID: 706281
• Update Time: 2025-06-13

5-ethoxy-2-[(2-phenylethyl)sulfanyl]-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 5-ethoxy-2-(phenethylthio)-1H-benzo[d]imidazole
• 1H-Benzimidazole, 6-ethoxy-2-[(2-phenylethyl)thio]-
• SR-01000506341
• AKOS001174000
• SR-01000506341-1
• DSNOCNZNVGOKNE-UHFFFAOYSA-N
• EU-0047566
• 6-ethoxy-2-(2-phenylethylsulfanyl)-1H-benzimidazole
• 5-ethoxy-2-[(2-phenylethyl)sulfanyl]-1H-1,3-benzodiazole
• Z57171626
• F1115-0111
• Oprea1_180606
• 431882-36-9
• CCG-22473
• 1H-Benzoimidazole, 5-ethoxy-2-phenethylsulfanyl-

• Inchi： 1S/C17H18N2OS/c1-2-20-14-8-9-15-16(12-14)19-17(18-15)21-11-10-13-6-4-3-5-7-13/h3-9,12H,2,10-11H2,1H3,(H,18,19)
• InChI Key： DSNOCNZNVGOKNE-UHFFFAOYSA-N
• SMILES： C1(SCCC2=CC=CC=C2)NC2=CC(OCC)=CC=C2N=1

Computed Properties

• Exact Mass: 298.11398438g/mol
• Monoisotopic Mass: 298.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 63.2Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 500.8±52.0 °C(Predicted)
• pka: 9.76±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 5-ethoxy-2-[(2-phenylethyl)sulfanyl]-1H-1,3-benzodiazole

Research Brief on 5-ethoxy-2-[(2-phenylethyl)sulfanyl]-1H-1,3-benzodiazole (CAS: 431882-36-9)

The compound 5-ethoxy-2-[(2-phenylethyl)sulfanyl]-1H-1,3-benzodiazole (CAS: 431882-36-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings regarding its synthesis, biological activity, and pharmacological properties, as well as its implications for drug development.

Recent studies have focused on the synthesis and optimization of 5-ethoxy-2-[(2-phenylethyl)sulfanyl]-1H-1,3-benzodiazole, highlighting its unique structural features that contribute to its biological activity. The compound belongs to the benzodiazole class, which is known for its diverse pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. Researchers have employed advanced synthetic techniques, such as microwave-assisted synthesis and catalytic methods, to improve yield and purity, making it a promising candidate for further development.

In vitro and in vivo studies have demonstrated that 5-ethoxy-2-[(2-phenylethyl)sulfanyl]-1H-1,3-benzodiazole exhibits potent inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory pathways. For instance, it has shown significant activity against cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway, suggesting potential applications in treating inflammatory diseases. Additionally, preliminary data indicate its ability to modulate cellular signaling pathways associated with cancer progression, though further mechanistic studies are required to validate these findings.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. Results suggest that 5-ethoxy-2-[(2-phenylethyl)sulfanyl]-1H-1,3-benzodiazole has favorable bioavailability and stability, with minimal toxicity observed in preclinical models. These properties underscore its potential as a lead compound for drug development, particularly in areas such as oncology and immunology.

Despite these promising findings, challenges remain in translating 5-ethoxy-2-[(2-phenylethyl)sulfanyl]-1H-1,3-benzodiazole into clinical applications. Issues such as scalability of synthesis, formulation optimization, and long-term safety assessments need to be addressed. Collaborative efforts between academia and industry will be crucial to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 5-ethoxy-2-[(2-phenylethyl)sulfanyl]-1H-1,3-benzodiazole (CAS: 431882-36-9) represents a promising therapeutic agent with multifaceted biological activities. Continued research into its mechanisms of action, structural analogs, and clinical potential will be essential to fully realize its therapeutic value. This brief underscores the importance of interdisciplinary collaboration in advancing chemical biology and medicinal chemistry research.